Cas no 217-81-2 (Pyrido[3,2-f][1,7]phenanthroline)
217-81-2 structure
Product Name:Pyrido[3,2-f][1,7]phenanthroline
CAS No:217-81-2
MF:C15H9N3
MW:231.252062559128
CID:261184
PubChem ID:15424377
Update Time:2025-04-19
Pyrido[3,2-f][1,7]phenanthroline Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[3,2-f][1,7]phenanthroline
- pyrido[2,3-f][1,10]phenanthroline
- 1,5,12-Triazatriphenylene
- 1,8,12-Triazatriphenylene
- DTXSID80572659
- SCHEMBL17523388
- 217-81-2
-
- Inchi: 1S/C15H9N3/c1-4-10-11-5-2-8-17-14(11)15-12(6-3-9-18-15)13(10)16-7-1/h1-9H
- InChI Key: ZYKDOZFGHIXSDZ-UHFFFAOYSA-N
- SMILES: N1C=CC=C2C=1C1C=CC=NC=1C1=C2C=CC=N1
Computed Properties
- Exact Mass: 231.07977
- Monoisotopic Mass: 231.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.67
Pyrido[3,2-f][1,7]phenanthroline Related Literature
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Martin Gillard,Baptiste Laramée-Milette,Quentin Deraedt,Garry S. Hanan,Fredérique Loiseau,Jér?me Dejeu,Eric Defrancq,Benjamin Elias,Lionel Marcélis Inorg. Chem. Front. 2019 6 2260
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Q. Deraedt,L. Marcélis,F. Loiseau,B. Elias Inorg. Chem. Front. 2017 4 91
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P. David Dayanidhi,V. G. Vaidyanathan Dalton Trans. 2021 50 5691
217-81-2 (Pyrido[3,2-f][1,7]phenanthroline) Related Products
- 5144-89-8(o-Phenanthroline monohydrate)
- 244-63-3(Nor Harmane)
- 253-69-0(1,7-Naphthyridine)
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- 233-88-5(1H-Pyrrolo3,2-hquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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